2-Benzyloxy-5-nitro-benzoic Acid Benzyl Ester
Overview
Description
Scientific Research Applications
1. Crystal Structure Analysis
The compound Benzyl 2,6-dihydroxy-3-nitrobenzoate, which shares structural similarities with 2-Benzyloxy-5-nitro-benzoic Acid Benzyl Ester, has been studied for its crystal structure. This research shows that the nitro group in the molecule is coplanar with the attached benzene ring, indicating conjugation with the π-electron system. The study highlights the importance of intra- and intermolecular hydrogen bonds in stabilizing the crystal structure (Sonar, Venkatraj, Parkin, & Crooks, 2007).
2. Synthesis of Indeno[1,2-b]indoles
Research into 2-(2'-Nitrophenylethynyl)benzoic acid esters, which are related to this compound, led to a new total synthesis of indeno[1,2-b]indoles. These compounds were synthesized through a two-step sequence, demonstrating the potential of the base compound in complex organic syntheses (Reboredo, Treus, Estévez, Castedo, & Estévez, 2002).
3. Oxidative Cleavage Studies
The oxidative cleavage of aryl oxazoline 2 using methyl(trifluoromethyl)dioxirane generated in situ provides an intermediate nitro-ester, which is hydrolyzed to furnish benzoic acid. This study underscores the chemical versatility and reactivity of compounds structurally related to this compound (Yang, Yip, & Wang, 1997).
4. Intermediate in Synthesis of Porphyrins
Benzyl esters of 5-unsubstituted pyrrole-2-carboxylic acids, related to this compound, have been synthesized and are important intermediates in the synthesis of porphyrins and related compounds. This highlights the compound's utility in the synthesis of biologically significant molecules (Lash, Bellettini, Bastian, & Couch, 1994).
5. Luminescent Properties in Lanthanide Coordination Compounds
The compound 3-nitro-4-benzyloxy benzoic acid, a derivative of this compound, has been used in the synthesis of lanthanide coordination compounds. The study examined the influence of electron-releasing and electron-withdrawing substituents on the photophysical properties of these compounds (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).
Properties
IUPAC Name |
benzyl 5-nitro-2-phenylmethoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO5/c23-21(27-15-17-9-5-2-6-10-17)19-13-18(22(24)25)11-12-20(19)26-14-16-7-3-1-4-8-16/h1-13H,14-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYRIDDBMDNIGBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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